Cas no 74384-65-9 (1-Azabicyclo[2.2.2]octan-2-one)

• Product Name: 1-Azabicyclo[2.2.2]octan-2-one
• CAS No: 74384-65-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 541135
• PubChem ID: 566119
• Update Time: 2025-04-23

1-Azabicyclo[2.2.2]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-2-one
• AKOS006370968
• 2-quinuclidone
• Quinuclidin-2-one
• 74384-65-9
• DTXSID40340619
• FJXLZNSVOSVTPH-UHFFFAOYSA-N
• Quinuclidinone
• F52211
• SCHEMBL7860761

• Inchi： 1S/C7H11NO/c9-7-5-6-1-3-8(7)4-2-6/h6H,1-5H2
• InChI Key： FJXLZNSVOSVTPH-UHFFFAOYSA-N
• SMILES： O=C1CC2CCN1CC2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones

Additional information on 1-Azabicyclo[2.2.2]octan-2-one

1-Azabicyclo[2.2.2]octan-2-one: A Comprehensive Overview

1-Azabicyclo[2.2.2]octan-2-one, also known by its CAS registry number CAS No.74384-65-9, is a bicyclic amine compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of azabicyclic ketones, which are characterized by their rigid bicyclic framework and the presence of a nitrogen atom within the ring system.

The structural uniqueness of 1-Azabicyclo[2.2.2]octan-2-one lies in its bicyclo[2.2.2] framework, which consists of three fused six-membered rings with two nitrogen atoms at specific positions. This arrangement imparts exceptional stability and rigidity to the molecule, making it an attractive candidate for various applications. The compound's ketone functionality further enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of 1-Azabicyclo[2.2.2]octan-2-one as a versatile building block in organic synthesis. Researchers have demonstrated its ability to undergo various reactions, including cycloadditions, Michael additions, and nucleophilic substitutions, leading to the formation of complex molecular architectures with high precision and efficiency.

In the realm of pharmacology, 1-Azabicyclo[2.2.2]octan-2-one has shown promise as a lead compound for drug discovery efforts targeting various therapeutic areas such as central nervous system disorders, cancer, and infectious diseases. Its rigid structure allows for precise control over molecular interactions, which is crucial for optimizing bioavailability and efficacy in drug candidates.

The synthesis of CAS No.74384-65-9 has been extensively studied, with researchers developing efficient and scalable methods to produce this compound on both laboratory and industrial scales. One notable approach involves the use of ring-closing metathesis followed by oxidation to introduce the ketone functionality, resulting in high yields and excellent purity.

Beyond its chemical applications, 1-Azabicyclo[2.2.2]octan-2-one has also found utility in materials science as a precursor for advanced materials such as polymers and nanomaterials. Its ability to form strong intermolecular interactions makes it an ideal candidate for designing materials with tailored mechanical and electronic properties.

In conclusion, 1-Azabicyclo[2.2.2]octan-2-one, or CAS No.74384-65-9, stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, reactivity, and versatility continue to drive innovative research and development efforts worldwide.